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This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address common challenges encountered with the flowability of lactose monohydrate
powder.

Troubleshooting Guide

Poor flowability of lactose monohydrate is a common issue that can hinder manufacturing
processes such as direct compression tableting and capsule filling.[1] This guide provides a
systematic approach to diagnosing and resolving these issues.

Logical Troubleshooting Flow

The following diagram illustrates a step-by-step decision-making process for addressing poor
powder flow.
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Figure 1. Troubleshooting Decision Flow for Poor Lactose Monohydrate Flowability.
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Frequently Asked Questions (FAQSs)

Q1: What are the primary causes of poor lactose monohydrate flowability?

Al: The primary causes of poor flowability in lactose monohydrate are its inherent
cohesiveness, irregular particle shape (tomahawk-like), and often small particle size.[2] These
factors lead to strong interparticle forces, preventing the powder from flowing freely.
Environmental factors such as high humidity can further exacerbate the issue by forming
capillary bridges between particles, while low humidity can lead to electrostatic charges that
increase cohesion.

Q2: How does patrticle size and shape affect the flowability of lactose monohydrate?

A2: Generally, larger and more spherical particles exhibit better flow properties.[3] Milled
grades of lactose monohydrate often have fine particles with an irregular shape, leading to poor
flow.[4] Processes like spray drying and granulation can create larger, more spherical
agglomerates, which significantly improves flowability by reducing the relative impact of
cohesive forces.[5][6]

Q3: What role does humidity play in the flowability of lactose powder?
A3: Humidity has a significant impact on the flowability of lactose monohydrate.

o Low Humidity: Can lead to the build-up of electrostatic charges on the particle surfaces,
increasing interparticle attraction and reducing flowability.

e High Humidity: Can cause the formation of liquid bridges between patrticles, which increases
cohesive forces and hinders flow.[7] The optimal relative humidity for the flowability of lactose
powders is generally between 30% and 50%.[8]

Q4: What are glidants and how do they improve the flowability of lactose monohydrate?

A4: Glidants are excipients added to powder formulations to improve their flow properties. They
work by reducing interparticle friction and cohesion. Common glidants for lactose monohydrate
include fumed silica (colloidal silicon dioxide) and magnesium stearate.[9][10] These glidants
adhere to the surface of the lactose particles, creating a smoother surface and reducing the
points of contact, thereby allowing the particles to slide past each other more easily.
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Q5: What is co-processing and how can it enhance the flowability of lactose?

A5: Co-processing involves combining lactose monohydrate with other excipients using
techniques like spray drying or melt granulation.[11] This process creates composite particles
with improved properties. For example, co-processing lactose with microcrystalline cellulose
can result in a product with both good flowability and compressibility.[11] Similarly, fluid-bed
melt granulation with binders like PEG 4000 can produce granules with superior flow
characteristics compared to the raw lactose monohydrate.[11]

Data on Flowability Improvement Techniques

The following tables summarize quantitative data from various studies, demonstrating the
effectiveness of different methods for improving the flowability of lactose monohydrate.

Table 1: Effect of Glidants and Processing on Lactose Monohydrate Flowability
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Flowability
Treatment/Gra  Angle of Carr's Index

de Repose (°) (%)

Hausner Ratio Characterizati
on

Untreated
> 45 >35 >1.5 Very, very poor
Lactose

Lactose + 1%

Magnesium

Stearate - ~30 ~1.43 Poor
(Tumbling

Blender)

Lactose + 1%
Magnesium
Stearate
] - ~15 ~1.18 Good
(Intensive
Mechanical

Processor)

Spray-dried
Lactose - 11-15 1.12-1.18
(FlowLac® 100)

Good to
Excellent[10]

Co-processed
Good to

Excellent[10]

Lactose-Starch 11-15 1.12-1.18

(StarLac®)

Note: Specific values can vary based on the initial properties of the lactose and the precise
processing parameters.

Table 2: Flow Properties of Different Grades of Lactose
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. Median Flowability
Particle . . Angle of -
Lactose Grade Particle Size Characterizati
Morphology Repose (°)
(hm) on
Milled
(Pharmatose® Irregular, fine ~18 High Poor[1]
450M)
Granulated
(SuperTab® Granules - Lower Good[1]
30GR)
Spray-Dried
(SuperTab® Spherical - Low Excellent[1]
11SD)
Anhydrous )
) Poor (despite
(SuperTab® Irregular ~180 High )
large size)[12]
21AN)

Experimental Protocols

Detailed methodologies for key experiments to assess powder flowability are provided below.
Experimental Workflow for Flowability Assessment

The following diagram outlines the general workflow for evaluating the flow properties of a
lactose monohydrate powder sample.
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Figure 2. Experimental Workflow for Assessing Powder Flowability.

Method 1: Determination of Angle of Repose

The angle of repose is the angle of the conical pile produced when a powder is poured onto a
horizontal surface.[13] A lower angle of repose indicates better flowability.

Apparatus:

Funnel with a controlled orifice

Stand to hold the funnel at a fixed height

Flat, horizontal circular base with a known diameter

Ruler or caliper
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Procedure:

e Secure the funnel to the stand at a fixed height above the center of the circular base.
o Carefully pour the lactose monohydrate powder through the funnel.

» Allow the powder to form a conical pile that reaches the edges of the base.

e Measure the height (h) of the powder cone from the center of the base to the apex.

¢ Measure the radius (r) of the base of the cone.

o Calculate the angle of repose (8) using the following formula: 8 = arctan(h/r)

o Repeat the measurement at least three times and calculate the average.

Interpretation of Angle of Repose:

Angle of Repose (°) Flow Character
<30 Excellent

31-35 Good

36 - 40 Fair

41 - 45 Passable

46 - 55 Poor

> 56 Very Poor

Method 2: Determination of Bulk Density, Tapped
Density, Carr's Index, and Hausner Ratio

These parameters are determined by measuring the volume of a powder before and after a
specified number of taps.[4]

Apparatus:
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e Graduated cylinder (e.g., 100 mL)

o Tapped density tester

» Balance

Procedure:

» Weigh a specific amount of lactose monohydrate powder (e.g., 50 g).

o Gently pour the powder into the graduated cylinder.

e Record the unsettled apparent volume (Vo). This is the bulk volume.

o Calculate the bulk density: p_bulk = mass / Vo.

e Place the graduated cylinder in the tapped density tester.

o Operate the tester for a specified number of taps (e.g., 500 or 1250, as per USP guidelines).

e Record the final tapped volume (Vf).

o Calculate the tapped density: p_tapped = mass / Vf.

e Calculate Carr's Index (Cl) and Hausner Ratio (HR) using the following formulas:
o Carr's Index (%) =[ (p_tapped - p_bulk) / p_tapped ] * 100
o Hausner Ratio = p_tapped / p_bulk

Interpretation of Carr's Index and Hausner Ratio:
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Carr's Index (%) Hausner Ratio Flow Character
<10 1.00-1.11 Excellent

11-15 1.12-1.18 Good

16 - 20 1.19-1.25 Fair

21-25 1.26-1.34 Passable

26-31 1.35-1.45 Poor

32-37 1.46 - 1.59 Very Poor

> 38 >1.60 Very, very poor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. dfepharma.com [dfepharma.com]

e 2. researchgate.net [researchgate.net]
e 3. scribd.com [scribd.com]

e 4. usp.org [usp.org]

e 5. researchgate.net [researchgate.net]

e 6. Pharmaceutical lactose, in what form and for what use? - Lactalis Ingredients Pharma
[pharma.lactalisingredients.com]

e 7. Practical Guide to DOT Language (Graphviz) for Developers and Analysts - while true do;
[danieleteti.it]

¢ 8. researchgate.net [researchgate.net]

¢ 9. Improving powder flow properties of a cohesive lactose monohydrate powder by intensive
mechanical dry coating - PubMed [pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b13396421?utm_src=pdf-custom-synthesis#bc-rfq
https://dfepharma.com/media/edbluiyo/2020-odd_granutools-the-flowability-of-lactose-powders-to-optimise-tableting-processes-1.pdf
https://www.researchgate.net/publication/360654843_LAB_REPORT_FOR_ANGLE_OF_REPOSE
https://www.scribd.com/document/520249280/Angle-of-Repose-Lab-Report
https://www.usp.org/sites/default/files/usp/document/harmonization/gen-chapter/g05_pf_30_6_2004.pdf
https://www.researchgate.net/figure/Comparison-of-flow-properties-of-lactose-types_tbl2_26238449
https://pharma.lactalisingredients.com/2024/04/17/pharmaceutical-lactose-in-what-form-and-for-what-use/
https://pharma.lactalisingredients.com/2024/04/17/pharmaceutical-lactose-in-what-form-and-for-what-use/
https://www.danieleteti.it/post/dot-language-guide-for-devs-and-analysts-en/
https://www.danieleteti.it/post/dot-language-guide-for-devs-and-analysts-en/
https://www.researchgate.net/publication/336790108_Effect_of_particle_size_distribution_on_flowability_of_granulated_lactose
https://pubmed.ncbi.nlm.nih.gov/19795479/
https://pubmed.ncbi.nlm.nih.gov/19795479/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o 10. Evaluation of Lactose-Based Direct Tableting Agents’ Compressibility Behavior Using a
Compaction Simulator - PMC [pmc.ncbi.nlm.nih.gov]

e 11. Improving Tableting Performance of Lactose Monohydrate by Fluid-Bed Melt Granulation
Co-Processing - PMC [pmc.ncbi.nim.nih.gov]

e 12. beautifultf.wordpress.com [beautifultf.wordpress.com]

e 13. Angle of Repose - overview (definition, formula, calculation Excel, table, measure,
application) [powderprocess.net]

 To cite this document: BenchChem. [Technical Support Center: Improving the Flowability of
Lactose Monohydrate Powder]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13396421/docs#technical-support-center-improving-
the-flowability-of-lactose-monohydrate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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